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Compound of Interest

Compound Name: Propargyl-PEG8-SH

Cat. No.: B8103681 Get Quote

This guide provides comprehensive safety information and handling precautions for Propargyl-
PEG8-SH, a heterobifunctional linker used by researchers, scientists, and drug development

professionals. Given the absence of a specific Safety Data Sheet (SDS) for this exact

compound, this document synthesizes data from related molecules, including propargyl-

functionalized compounds and thiol-terminated polyethylene glycols, to establish a robust

safety protocol. Propargyl-PEG8-SH is a valuable tool in bioconjugation and proteomics, often

utilized as a PEG-based PROTAC linker.[1]

Hazard Identification and Classification
While a specific hazard classification for Propargyl-PEG8-SH is not readily available, a

conservative approach based on its constituent functional groups—the propargyl group and the

thiol (-SH) group—is warranted. The polyethylene glycol (PEG) backbone is generally

considered to have low toxicity.[2][3]

Potential Hazards:

Flammability: Propargyl-containing compounds, such as propargyl alcohol, are flammable

liquids and vapors.[4] It is crucial to keep Propargyl-PEG8-SH away from heat, sparks, open

flames, and other ignition sources.

Toxicity: Propargyl alcohol and related compounds are toxic if swallowed or inhaled and can

be fatal in contact with skin.
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Corrosivity: Propargyl compounds can cause severe skin burns and eye damage.

Irritation: Thiol-containing compounds may cause skin, eye, and respiratory tract irritation.

Sensitization: Prolonged or repeated exposure to thiol compounds may cause allergic

reactions in sensitive individuals.

GHS Classification (Anticipated based on related compounds):

Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapour.

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.

Acute Toxicity, Dermal Category 2
H310: Fatal in contact with

skin.

Skin Corrosion/Irritation Category 1B/2A

H314: Causes severe skin

burns and eye damage. /

H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 1/2A

H318: Causes serious eye

damage. / H319: Causes

serious eye irritation.

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.

Specific Target Organ Toxicity Single Exposure, Cat 3
H335: May cause respiratory

irritation.

Physical and Chemical Properties
Quantitative data for Propargyl-PEG8-SH is limited. The following table includes information

for related compounds to provide an estimation of properties.
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Property
Propargyl-
PEG8-bromide

Propargyl-
PEG8-acid

Propargyl-
PEG8-amine

Propargyl-
PEG8-alcohol

Molecular

Formula
C19H35BrO8 C20H36O10 C19H37NO8 C17H32O8

Molecular Weight 471.4 g/mol 436.5 g/mol 407.5 g/mol 364.4 g/mol

CAS Number 2055046-25-6 2055014-94-1 1196732-52-1 1422023-54-8

Purity Not Specified >98% >98% >98%

Appearance Not Specified Not Specified Not Specified Not Specified

Solubility Not Specified
Water, DMSO,

DCM, DMF

Water, DMSO,

DCM, DMF

Water, DMSO,

DCM, DMF

Storage Not Specified -20°C -20°C -20°C

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and the integrity of the compound.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Propargyl-PEG8-SH to prevent

skin and eye contact, inhalation, and ingestion.
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be necessary for

splash hazards.

Protects against splashes and

vapors that can cause severe

eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A lab coat

or chemical-resistant apron is

essential.

Prevents skin contact, which

can be fatal and cause severe

burns.

Respiratory Protection

Use in a certified chemical

fume hood. If a fume hood is

not available, a NIOSH-

approved respirator with an

appropriate cartridge should

be used.

Minimizes inhalation of

potentially toxic vapors.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is often refrigerated, typically at -20°C.

Keep away from heat, ignition sources, and incompatible materials such as strong oxidizing

agents.

Store in a designated area for flammable and corrosive materials.

Spill Management
In the event of a spill, follow these procedures:

Small Spills: Absorb the material with an inert absorbent material (e.g., vermiculite, sand).

Wearing appropriate PPE, collect the absorbed material into a sealed container for

hazardous waste disposal.
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Large Spills: Evacuate the area and contact your institution's Environmental Health and

Safety (EHS) office.

Waste Disposal
Proper disposal of Propargyl-PEG8-SH and its associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: All solid waste contaminated with Propargyl-PEG8-SH (e.g., weighing paper,

contaminated gloves, absorbent materials) should be placed in a clearly labeled hazardous

waste container.

Liquid Waste: Liquid waste containing Propargyl-PEG8-SH should be collected in a

separate, sealed, and clearly labeled hazardous waste container.

Never dispose of Propargyl-PEG8-SH down the drain or in regular trash.

Experimental Protocols and Workflows
General Handling Workflow
The following diagram illustrates the key steps for the safe handling of Propargyl-PEG8-SH
from receipt to disposal.
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Receipt of Propargyl-PEG8-SH
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Workflow for the safe handling of Propargyl-PEG8-SH.
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First Aid Measures
Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep

comfortable for breathing. Immediately call a

POISON CENTER or doctor/physician.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Immediately call a

POISON CENTER or doctor/physician.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or

doctor/physician.

Signaling Pathways and Applications
Propargyl-PEG8-SH is a PEG-based PROTAC (Proteolysis Targeting Chimera) linker.

PROTACs are bifunctional molecules that recruit an E3 ubiquitin ligase to a target protein,

leading to the ubiquitination and subsequent degradation of the target protein by the

proteasome. The propargyl and thiol groups on Propargyl-PEG8-SH allow for its conjugation

to ligands for the target protein and the E3 ligase, respectively.

The following diagram illustrates the general mechanism of action for a PROTAC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Propargyl-PEG8-SH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8103681#propargyl-peg8-sh-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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